N'-(4-ethylbenzylidene)-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-(4-ethylphenyl)methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18N2O2S/c1-3-14-6-8-15(9-7-14)12-17-18-21(19,20)16-10-4-13(2)5-11-16/h4-12,18H,3H2,1-2H3/b17-12-
• InChI Key: QVBPOTAXCYJKOS-ATVHPVEESA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=N\NS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol

Description

N'-(4-ethylbenzylidene)-4-methylbenzenesulfonohydrazide, also known as EBSH, is a chemical compound that has been widely used in scientific research. It is a hydrazide derivative that has shown potential as an anti-cancer agent and has also been studied for its antibacterial and antifungal properties.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Evaluation : N'-(4-ethylbenzylidene)-4-methylbenzenesulfonohydrazide derivatives have been synthesized and evaluated for their antimicrobial properties. They display notable activities against various bacterial and fungal strains (Ghiya & Joshi, 2016).

• Antibacterial and Antifungal Activity : These compounds show significant antimicrobial activity, including against strains like Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. Their synthesis involves condensation methods and they are characterized by physico-chemical methods and crystal X-ray diffraction (Lei et al., 2015).

Electrochemical and Structural Applications

• Corrosion Inhibition : These compounds have been investigated as corrosion inhibitors for metals like carbon steel in acidic media. They demonstrate good inhibition efficiency, providing a protective layer against corrosion (Ichchou et al., 2019).

• Crystal Structure Analysis : Research has been conducted on the crystal structure of these compounds, providing insights into their molecular interactions and stability. This includes studies on their intramolecular donor-acceptor interactions and hydrogen bonds (Salian et al., 2018).

Nonlinear Optical Properties

• Optical Applications : These compounds have been studied for their potential in nonlinear electro-optic fields. Investigations include their third-order nonlinear optical properties, which are relevant for applications like optical switches and limiters (Ahamed et al., 2018).

• Molecular Electronic Structural Characteristics : Studies have also focused on the molecular electronic structural characteristics of these compounds, exploring their nonlinear property for potential use in organic nonlinear optical (NLO) crystals (Sasikala et al., 2017).

Sensor Development

• Heavy Metal Detection : Derivatives of N'-(4-ethylbenzylidene)-4-methylbenzenesulfonohydrazide have been used in developing sensors for detecting heavy metals like mercury (Hg2+). These sensors demonstrate high sensitivity and selectivity (Hussain et al., 2017).